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Abstract
This technical guide provides an in-depth overview of nitrocyclopentane, a versatile cyclic

nitroalkane. It covers its fundamental chemical and physical properties, detailed synthesis

methodologies, and significant chemical transformations. Special emphasis is placed on its

applications in organic synthesis and its relevance to drug discovery and development. This

document also includes detailed experimental protocols for its synthesis and key reactions,

alongside a summary of its toxicological profile and safety considerations.

Introduction
Nitrocyclopentane is an organic compound featuring a five-membered cyclopentane ring

substituted with a nitro group (-NO₂).[1] Its unique structural and electronic properties make it a

valuable intermediate in various chemical syntheses. The electron-withdrawing nature of the

nitro group significantly influences the reactivity of the cyclopentane ring, rendering the alpha-

carbon acidic and enabling a range of chemical transformations.[2] This guide aims to be a

comprehensive resource for researchers and professionals working with or considering the use

of nitrocyclopentane in their work.
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Chemical and Physical Properties
Nitrocyclopentane is a colorless to pale yellow liquid under standard conditions.[3] A summary

of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Nitrocyclopentane

Property Value Reference(s)

CAS Number 2562-38-1 [4][5][6]

Molecular Formula C₅H₉NO₂ [1][5]

Molecular Weight 115.13 g/mol [1][5][6]

Appearance Colorless to pale yellow liquid [3]

Boiling Point 179-180 °C [4][7]

Density 1.086 g/mL at 25 °C [4][6]

Refractive Index (n20/D) 1.454 [4][6]

Flash Point 67 °C (152.6 °F) - closed cup [6]

Solubility
Soluble in common organic

solvents.
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Synthesis of Nitrocyclopentane
Nitrocyclopentane can be synthesized through various methods, with the most common being

nucleophilic substitution and direct nitration.

Synthesis via Nucleophilic Substitution
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A reliable method for the laboratory-scale synthesis of nitrocyclopentane involves the reaction

of a cyclopentyl halide with a nitrite salt.

Diagram 1: Synthesis of Nitrocyclopentane from Bromocyclopentane

Bromocyclopentane Sodium Nitrite (NaNO₂) DMSO (solvent)

15 °C, 3h

Nitrocyclopentane Sodium Bromide (NaBr)

Nitrocyclopentane Reducing Agent
(e.g., H₂/Pd)

Cyclopentylamine Byproducts (e.g., H₂O)
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Nitrocyclopentane

Nitronate Salt

Deprotonation

1. Base

2. Acid Hydrolysis

Cyclopentanone

Nitrous Oxide (N₂O)

Hydrolysis
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(Metabolic Activation)
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Mutagenic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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